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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

Cat. No.: B15562736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the biological effects of nimbolide, a potent

bioactive compound isolated from the neem tree (Azadirachta indica), with a focus on its anti-

cancer and anti-inflammatory properties. Due to the limited availability of published data on 1-
Deacetylnimbolinin B, this guide centers on the closely related and extensively studied

compound, nimbolide. We present a comparative analysis of nimbolide's effects with other

known inhibitors of key signaling pathways, supported by experimental data and detailed

protocols to facilitate the replication of these findings.

Comparative Efficacy of Nimbolide and Alternative
Inhibitors
The cytotoxic effects of nimbolide have been evaluated across various cancer cell lines. The

following table summarizes the half-maximal inhibitory concentration (IC50) values of nimbolide

and selected alternative inhibitors targeting key signaling pathways implicated in cancer

progression.
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Compound
Target
Pathway

Cell Line IC50 (µM) Reference

Nimbolide

Multiple (NF-κB,

PI3K/Akt,

STAT3)

MDA-MB-231

(Breast)
1.97 ± 0.24 [1]

MCF-7 (Breast) 5.04 ± 0.25 [1]

CEM/ADR5000

(Leukemia)
0.3 ± <0.01 [2]

HCT116 p53+/+

(Colon)
0.9 ± 0.05 [2]

Parthenolide NF-κB MCF-7 (Breast) 9.54 ± 0.82 [3]

SiHa (Cervical) 8.42 ± 0.76 [3]

MDA-MB-231

(Breast)
~6-9 [4][5]

Wortmannin PI3K/Akt
MDA-MB-231

(Breast)

0.05 - 0.2 (nM

range)
[6]

Stattic STAT3
UM-SCC-17B

(Head & Neck)
2.562 ± 0.409 [7]

OSC-19 (Head &

Neck)
3.481 ± 0.953 [7]

Cal33 (Head &

Neck)
2.282 ± 0.423 [7]

MDA-MB-231

(Breast)
5.5 [8]

CCRF-CEM

(Leukemia)
3.188 [9]

Jurkat

(Leukemia)
4.89 [9]
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Key Signaling Pathways Modulated by Nimbolide
Nimbolide exerts its pleiotropic effects by modulating several critical signaling pathways

involved in cell survival, proliferation, and inflammation.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammation and cell

survival. Nimbolide has been shown to inhibit NF-κB activation by preventing the degradation

of IκBα and subsequently blocking the nuclear translocation of the p65 subunit. This leads to

the downregulation of NF-κB target genes involved in cell proliferation, anti-apoptosis, and

angiogenesis.
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Start

Seed breast cancer cells
(e.g., MCF-7, MDA-MB-231)

in 96-well plates

Incubate for 24 hours
(37°C, 5% CO2)

Treat cells with varying
concentrations of Nimbolide

(e.g., 0-10 µM)

Incubate for 24-48 hours

Add MTT solution
(0.5 mg/mL) to each well

Incubate for 4 hours

Add solubilization solution
(e.g., DMSO) to dissolve

formazan crystals

Measure absorbance at 570 nm
using a microplate reader

Calculate cell viability
and IC50 values

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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